N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C22H18N2O2S/c1-14-9-10-20(26-2)18(12-14)24-22(25)16-13-19(21-8-5-11-27-21)23-17-7-4-3-6-15(16)17/h3-13H,1-2H3,(H,24,25)
• InChI Key: OQVMOWPQBGMEQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C22H18N2O2S
• DSSTOX Substance ID: DTXSID00362337
• Molecular Weight: 374.5 g/mol
• CAS RN: 6107-39-7

Description

N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide, also known as MTQA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MTQA belongs to the family of quinolinecarboxamide derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS), which play a key role in the pathogenesis of various diseases, including cancer and neurodegenerative disorders. This compound has also been shown to possess antimicrobial properties, making it a potential candidate for the treatment of bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide is its relatively low toxicity, making it a safer alternative to other anti-inflammatory drugs. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide. One potential area of exploration is its potential as a therapeutic agent for the treatment of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as an antimicrobial agent for the treatment of bacterial and fungal infections. Further studies are also needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide involves the condensation of 2-amino-5-methylphenol with 2-thiophenecarboxaldehyde, followed by cyclization with 2-chloroquinoline-4-carboxylic acid. The resulting compound is then subjected to methylation to yield this compound.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to possess anti-inflammatory properties, which make it a promising candidate for the treatment of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.